Cas no 62095-47-0 (Acetic acid, (2-methylphenoxy)-, 4-bromophenyl ester)
62095-47-0 structure
Product Name:Acetic acid, (2-methylphenoxy)-, 4-bromophenyl ester
CAS No:62095-47-0
MF:C15H13BrO3
MW:321.165923833847
CID:458349
PubChem ID:818141
Update Time:2025-04-19
Acetic acid, (2-methylphenoxy)-, 4-bromophenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, (2-methylphenoxy)-, 4-bromophenyl ester
- (4-bromophenyl) 2-(2-methylphenoxy)acetate
- Oprea1_014978
- DTXSID90355910
- AE-848/33769052
- 4-bromophenyl (2-methylphenoxy)acetate
- 62095-47-0
- Oprea1_853609
- AKOS002933827
-
- Inchi: 1S/C15H13BrO3/c1-11-4-2-3-5-14(11)18-10-15(17)19-13-8-6-12(16)7-9-13/h2-9H,10H2,1H3
- InChI Key: QAYOCVFRZVCZGZ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)OC(COC1C=CC=CC=1C)=O
Computed Properties
- Exact Mass: 320.00479
- Monoisotopic Mass: 320.00481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Acetic acid, (2-methylphenoxy)-, 4-bromophenyl ester Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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